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Compound of Interest

Compound Name: 3-Hydroxyquinolin-2(1h)-One

CAS No.: 26386-86-7

Cat. No.: B1207217

Get Quote

This guide provides immediate and essential safety and logistical information for researchers,

scientists, and drug development professionals handling 3-Hydroxyquinolin-2(1H)-one. It

includes detailed personal protective equipment (PPE) requirements, operational procedures,

and disposal plans to ensure a safe laboratory environment.

Hazard Summary: 3-Hydroxyquinolin-2(1H)-one is a chemical that requires careful handling

due to its potential health hazards. According to safety data, it can cause skin irritation, serious

eye irritation, and may cause respiratory irritation[1].

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is crucial to minimize exposure when handling 3-
Hydroxyquinolin-2(1H)-one, particularly in its powder form. The following table summarizes

the recommended PPE.
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Body Part
Personal Protective
Equipment

Specifications and
Remarks

Hands Chemical-resistant gloves

Examples of suitable materials

include nitrile rubber,

neoprene, or butyl rubber[2]. It

is recommended to wear two

pairs of chemotherapy gloves

that meet the ASTM D6978

standard[3][4]. Always inspect

gloves for integrity before use

and use proper glove removal

technique to avoid skin

contact[2].

Eyes/Face

Safety glasses with side

shields or goggles, and a face

shield

Eye protection must be tested

and approved under

appropriate government

standards such as NIOSH

(US) or EN 166 (EU)[2]. A face

shield is recommended when

there is a potential for

splashing[2].
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Respiratory Fume hood or respirator

All handling of the solid

compound should occur in a

certified chemical fume hood to

prevent inhalation of dust or

aerosols[5]. If a fume hood is

not available, a NIOSH-

approved respirator is

required, especially when

dusts are generated[2]. For

significant vapor or particle

exposure, a full face-piece

chemical cartridge-type

respirator or a powered air-

purifying respirator (PAPR)

should be used[3].

Body
Laboratory coat or protective

gown

A fully-buttoned lab coat is

necessary to protect against

skin contact[5]. For handling

larger quantities or in the event

of a spill, a disposable,

impermeable gown made of a

material like polyethylene-

coated polypropylene is

recommended[3]. Gowns

should be long-sleeved with

tight-fitting cuffs and close in

the back[4][6].

Other Head, hair, and shoe covers

For comprehensive protection,

especially when handling

hazardous compounds,

disposable covers for head,

hair (including beards), and

shoes are advised[3].

Operational and Disposal Plan
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Adherence to a strict operational and disposal plan is critical to minimize exposure and ensure

a safe laboratory environment.

Aspect Procedure

Handling

- Avoid all contact with skin, eyes, and clothing. -

Minimize the generation of dust and aerosols[5]

[7][8]. - Always handle the compound within a

well-ventilated area, preferably a certified

chemical fume hood[5][7]. - Do not eat, drink, or

smoke in the work area[4][7]. - Wash hands

thoroughly after handling the substance.

Storage
- Store in a cool, dry, and well-ventilated area[7]

[8]. - Keep the container tightly sealed[7][9].

Spill Management

- Small Spills: For liquid spills, absorb with an

inert material (e.g., sand, vermiculite) and place

it into a sealed container for disposal[5]. - Large

Spills: Immediately evacuate and secure the

area to prevent entry[5].

Disposal

- Dispose of all contaminated waste, including

used PPE and spill cleanup materials, in a

labeled and sealed container[2][5]. - Follow all

local, regional, and national regulations for

hazardous waste disposal[10]. - Do not dispose

of the chemical down the drain[5].

Visual Guides
The following diagrams illustrate key safety workflows for handling 3-Hydroxyquinolin-2(1H)-
one.
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Donning (Putting On)

Doffing (Taking Off)

1. Gown 2. Shoe Covers 3. Hair/Head Cover 4. Respirator/Mask 5. Goggles/Face Shield 6. Gloves (Two Pairs) Wash Hands

1. Outer Gloves 2. Gown & Inner Gloves 3. Shoe Covers 4. Goggles/Face Shield 5. Hair/Head Cover 6. Respirator/Mask Wash Hands

Click to download full resolution via product page

Figure 1: Recommended PPE Donning and Doffing Sequence.
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Elimination

Substitution

Engineering Controls
(e.g., Fume Hood)

Administrative Controls
(e.g., SOPs, Training)

Personal Protective Equipment
(Gloves, Goggles, Gown)

Click to download full resolution via product page

Figure 2: Hierarchy of Controls for Chemical Handling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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